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Compound of Interest

Compound Name: 4-(4-Nitrophenylazo)-1-naphthol

Cat. No.: B213142

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and applications of 4-(4-Nitrophenylazo)-1-naphthol, a significant azo dye also
known as Para Red, Pigment Red 1, and Magneson Il. This document is intended for
researchers, scientists, and professionals in drug development and related fields.

Molecular Structure and Properties

4-(4-Nitrophenylazo)-1-naphthol is an organic compound characterized by a naphthol group
azo-linked to a nitrophenyl group. This structure is responsible for its intense color and its utility
as a dye and analytical reagent.

Chemical Structure:
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Table 1: Chemical Identifiers
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Identifier

Value

IUPAC Name

4-[(4-nitrophenyl)diazenyllnaphthalen-1-ol[1]

Common Names

Para Red, Pigment Red 1, Magneson I, C.I.
12070[2][3]

CAS Number

5290-62-0[1][4]

Molecular Formula

C16H11N303[3][4][5]

Molecular Weight

293.28 g/mol [1][5]

InChl Key

MDLLSWJQIAUQU-UHFFFAOYSA-N[1]

Table 2: Physicochemical Properties

Property Value Source
Appearance Red or brown powder/crystals [6]
Melting Point 248-252 °C [3][4]
277-280 °C (decomposition) [7]

270 °C (decomposition) [8]

Insoluble in water and
ethanol[3][4]. Soluble in

Solubility organic solvents like DMSO [3114119]
(slightly, heated) and acetone.
[9]
Stable under normal

Stability conditions. Incompatible with [8][9]

strong oxidizing agents.[8][9]

Spectroscopic Data

Spectroscopic techniques are crucial for the structural elucidation and characterization of 4-(4-

Nitrophenylazo)-1-naphthol.
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UV-Visible Spectroscopy: The electronic absorption spectrum of this azo dye is characterized
by strong absorption bands in the visible region, which are sensitive to the solvent and pH.
These bands arise from 11 - 1T* electronic transitions within the conjugated azo system.[1] UV-
Visible spectroscopy is a key tool for studying the tautomeric equilibrium between the azo and
hydrazone forms of the molecule.[1]

Infrared (IR) Spectroscopy: The IR spectrum provides information about the functional groups
present in the molecule. Key characteristic peaks include those for the O-H stretch of the
hydroxyl group, N=N stretching of the azo group, and C-N and C=C stretching of the aromatic
rings, as well as the symmetric and asymmetric stretches of the nitro group. Experimental IR
spectra are available in the NIST Chemistry WebBook.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectroscopy are used to
determine the detailed molecular structure. The chemical shifts in the *H NMR spectrum reveal
the arrangement of protons on the nitrophenyl and naphthol rings.[1] 3C NMR provides
information about the carbon skeleton of the molecule.[1]

Mass Spectrometry (MS): Mass spectrometry is employed to confirm the molecular weight and
to study the fragmentation patterns of the molecule.[1] Electron ionization mass spectra are
available in the NIST Chemistry WebBook.[5]

Experimental Protocols
Synthesis of 4-(4-Nitrophenylazo)-1-naphthol (Para Red)

The synthesis is a classic example of an azo coupling reaction, which involves two main
stages: diazotization of an aromatic amine and the subsequent coupling with an activated
aromatic compound.

Experimental Workflow for Synthesis:
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Work-up
:

Click to download full resolution via product page
Caption: Synthesis workflow of 4-(4-Nitrophenylazo)-1-naphthol.
Detailed Methodology:
This protocol is adapted from typical laboratory procedures for the synthesis of azo dyes.
Materials:
» 4-Nitroaniline
o Concentrated Hydrochloric Acid (HCI)
e Sodium Nitrite (NaNOz2)
» 1-Naphthol (a-Naphthol)

e Sodium Hydroxide (NaOH)
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« Distilled water

e Ice

Procedure:

Part 1: Preparation of the Diazonium Salt Solution

e In a 100 mL beaker, dissolve 1.38 g of 4-nitroaniline in 25 mL of 2 M hydrochloric acid,
warming gently if necessary.

e Cool the solution to 0-5 °C in an ice bath. The hydrochloride salt of the amine may
precipitate.

 In a separate beaker, dissolve 0.7 g of sodium nitrite in 5 mL of distilled water and cool the
solution in the ice bath.

e Slowly add the cold sodium nitrite solution dropwise to the cold 4-nitroaniline solution with
constant stirring, ensuring the temperature remains below 5 °C. The formation of a clear
solution of the diazonium salt should be observed.

Part 2: Preparation of the Coupling Solution

e In a 250 mL beaker, dissolve 1.44 g of 1-naphthol in 20 mL of 2 M sodium hydroxide solution.
e Cool this solution to 5 °C in an ice bath.

Part 3: Azo Coupling

e Slowly add the cold diazonium salt solution to the cold 1-naphthol solution with vigorous
stirring.

o Adeep red precipitate of 4-(4-Nitrophenylazo)-1-naphthol will form immediately.

» Continue stirring the mixture in the ice bath for 30 minutes to ensure the completion of the
reaction.

Part 4: Isolation and Purification
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o Collect the red precipitate by vacuum filtration using a Buichner funnel.

e Wash the solid product on the filter paper with several portions of cold distilled water until the
filtrate is neutral.

e Dry the product in a desiccator or a low-temperature oven.

e The purity of the product can be assessed by its melting point and thin-layer
chromatography.

Qualitative and Quantitative Determination of
Magnesium

4-(4-Nitrophenylazo)-1-naphthol, under the name Magneson I, is used as a colorimetric
reagent for the detection and quantification of magnesium ions.[8] In an alkaline solution, it
forms a blue-colored complex (a "lake") with magnesium ions.[8]

Experimental Workflow for Magnesium Determination:
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Caption: Workflow for the determination of magnesium using Magneson II.
Detailed Methodology for Qualitative Analysis:
» Place a few drops of the sample solution on a spot plate or in a test tube.
e Add a few drops of an alkaline solution of Magneson Il reagent.

e The formation of a blue precipitate indicates the presence of magnesium ions.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b213142?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Detailed Methodology for Quantitative (Spectrophotometric) Analysis:

Preparation of Standard Solutions: Prepare a series of standard solutions with known
concentrations of magnesium ions.

Sample Preparation: Prepare the unknown sample solution, ensuring it is within the
detection range of the method.

Color Development: To a specific volume of each standard and the unknown sample
solution, add a fixed volume of the Magneson Il reagent and an alkaline buffer (e.g., sodium
hydroxide) to maintain a constant high pH.

Spectrophotometric Measurement: After a set time for color development, measure the
absorbance of each solution at the wavelength of maximum absorbance for the magnesium-
Magneson Il complex (typically around 530 nm).

Calibration Curve: Plot a calibration curve of absorbance versus the concentration of the
magnesium standard solutions.

Determination of Unknown Concentration: Determine the concentration of magnesium in the
unknown sample by interpolating its absorbance on the calibration curve.

Applications

Dye and Pigment Industry: As Pigment Red 1, it has been used for dyeing cellulose fabrics,
in printing inks, and for metal finishes.[2][3] However, its use in textiles is limited due to its
poor wash and light fastness.[3]

Analytical Chemistry: As Magneson I, it is a widely used reagent for the qualitative and
guantitative determination of magnesium.[8]

Coordination Chemistry: The molecule acts as a ligand, forming stable complexes with
various metal ions, which is the basis for its use in analytical chemistry.[1]

Biological Staining: It has found some use in histological staining.[3]

Safety and Handling

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://studylib.net/doc/8746202/supplement-to-experiment-9
https://fog.ccsf.edu/~pherrman/documents/PararedDye.pdf
https://fog.ccsf.edu/~pherrman/documents/PararedDye.pdf
https://vizagchemical.com/product/magneson-ii-ar
https://cpb-us-e2.wpmucdn.com/sites.uci.edu/dist/4/872/files/2019/02/M52LB_Experiment7W19.pdf
https://fog.ccsf.edu/~pherrman/documents/PararedDye.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4-(4-Nitrophenylazo)-1-naphthol is considered a hazardous substance. It is irritating to the
eyes, respiratory system, and skin.[9] It is a suspected carcinogen and is not approved for use
in food.[4] Appropriate personal protective equipment (PPE), such as gloves, safety glasses,
and a lab coat, should be worn when handling this chemical. All work should be conducted in a
well-ventilated area or a fume hood.

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for professional scientific or medical advice. Always consult the relevant Safety
Data Sheet (SDS) before handling any chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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